Cas no 929979-34-0 (4-(3-fluorophenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 4-(3-fluorophenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 929979-34-0
• MF: C₁₇H₂₀FN₃O₂
• MW: 317.35800743103
• CID: 5499126
• Update Time: 2025-05-18

4-(3-fluorophenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenyl)-6-pentyl-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 4-(3-fluorophenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C17H20FN3O2/c1-2-3-4-8-21-10-13-14(16(21)22)15(20-17(23)19-13)11-6-5-7-12(18)9-11/h5-7,9,15H,2-4,8,10H2,1H3,(H2,19,20,23)
• InChI Key： YVMBESTVPGDRTL-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC(F)=C2)C2C(=O)N(CCCCC)CC=2N1

Additional information on 4-(3-fluorophenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Introduction to 4-(3-fluorophenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 929979-34-0)

4-(3-fluorophenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione, identified by its CAS number 929979-34-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrimidine class of molecules, which are well-known for their broad spectrum of biological activities and potential therapeutic applications. The presence of both fluorine and pentyl substituents in its molecular framework imparts unique physicochemical properties that make it a promising candidate for further investigation.

The pyrrolo[3,4-d]pyrimidine core is a fused bicyclic system consisting of a pyrrole ring and a pyrimidine ring. This particular scaffold has been extensively studied due to its ability to interact with various biological targets, including enzymes and receptors. The fluorine atom at the 3-position of the phenyl ring is a key feature that enhances the compound's metabolic stability and binding affinity. Additionally, the pentyl group at the 6-position introduces steric bulk, which can influence the compound's solubility and pharmacokinetic behavior.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential anticancer properties. Pyrrolopyrimidines have emerged as a significant class of molecules in this context. Several derivatives of this scaffold have shown promising activity against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. The compound under discussion (4-(3-fluorophenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione) is being explored for its potential to disrupt these pathways.

One of the most notable biological activities associated with pyrrolopyrimidines is their ability to inhibit kinases. These enzymes play crucial roles in cell proliferation and survival. Studies have demonstrated that certain pyrrolopyrimidine derivatives can selectively inhibit specific kinases by binding to their active sites. The structural features of 4-(3-fluorophenyl)-6-pentyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione, particularly the fluorine-substituted phenyl ring and the pentyl side chain, are believed to contribute to its kinase inhibitory activity. This makes it a valuable candidate for further development as an anticancer agent.

Furthermore，the dione moiety in the title compound may contribute to its bioactivity by serving as a hydrogen bond acceptor or participating in hydrophobic interactions with biological targets. The presence of multiple hydrogen bond donors and acceptors can enhance the compound's binding affinity and selectivity. This feature is particularly important in drug design, as high selectivity minimizes off-target effects and reduces the likelihood of adverse side effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting costly wet-lab experiments. Molecular docking studies have been performed on 4-(3-fluorophenyl)-6-pentyl-1H,2H,3H,4H、5、6、7、8-pyrrolo[3、4-d]pyrimidine-2、5-dione, using various protein targets such as kinases. These studies have provided insights into how different parts of the molecule interact with the target proteins at an atomic level. The results suggest that the fluorine atom and the pentyl group play critical roles in mediating these interactions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrrole derivatives and carbonyl compounds followed by cyclization steps. The introduction of the fluorine substituent often requires specialized reagents or conditions to achieve high regioselectivity. Similarly，the addition of the pentyl group may involve alkylation reactions that need to be carefully controlled to avoid unwanted side products.

In terms of pharmacokinetic properties，the solubility and bioavailability of 4-(3-fluorophenyl)-6-pentyl-1Ｈ、２Ｈ、３Ｈ、４Ｈ、５Ｈ、６Ｈ、７Ｈ-pyrrolo[３、４-d]pyrimidine-２、５-dione are important considerations for its potential therapeutic use。The presence of both polar（due to the dione moiety）and nonpolar（due to the pentyl group）functionalities can influence its solubility profile。Efforts are being made to modify the molecular structure further to improve its pharmacokinetic properties while maintaining or enhancing its biological activity。

Preclinical studies have been conducted on several pyrrolopyrimidine derivatives，including those with similar structural features to our compound，to evaluate their safety and efficacy。These studies have provided valuable data on dosing regimens，toxicity profiles，and potential therapeutic windows。While more research is needed on CAS No 929979-34-0, these preclinical findings suggest that pyrrolopyrimidines are a promising class of compounds for treating various diseases，particularly cancer。

The development of new drugs is often a lengthy process that involves multiple stages，from initial discovery to clinical trials。However，advances in drug discovery technologies are accelerating this process by enabling faster identification and optimization of lead compounds。High-throughput screening techniques combined with computational modeling have allowed researchers to rapidly test thousands of compounds against various biological targets。This approach has led to the identification of several novel drug candidates，including those based on pyrrolopyrimidine scaffolds。

In conclusion,CAS No 929979-34-0 (also known as 4-(3-fluorophenyl)-6-pentyl-1Ｈ、２Ｈ、３Ｈ、４Ｈ、５Ｈ、６Ｈ、７Ｈ-pyrrolo[３、４-d]pyrimidine-２、５-dione) is a structurally interesting heterocyclic compound with potential therapeutic applications。Its unique molecular features，including the presence of both fluorine and pentyl substituents，make it an attractive candidate for further investigation。Recent research suggests that this compound may exhibit kinase inhibitory activity，which could make it useful for treating various diseases，particularly cancer。Further studies are warranted to fully elucidate its biological activity，pharmacokinetic properties，and potential clinical applications。